Cas no 890095-69-9 (3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole)
3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole is a heterocyclic compound featuring a reactive chloromethyl group and a trifluoromethyl substituent on a 1,2,4-oxadiazole scaffold. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the introduction of trifluoromethylated heterocycles. The chloromethyl group allows for further functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. The trifluoromethyl moiety enhances metabolic stability and lipophilicity, which is advantageous in drug design. Its stability under various reaction conditions and compatibility with diverse synthetic methodologies further underscore its utility in medicinal and industrial chemistry. Proper handling is required due to its potential reactivity.
890095-69-9 structure
Product Name:3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole
CAS No:890095-69-9
MF:C4H2ClF3N2O
MW:186.519690036774
MDL:MFCD01809084
CID:3103528
PubChem ID:16762492
Update Time:2025-06-10
3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole
- 3-Chloromethyl-5-trifluoromethyl-[1,2,4]oxadiazole
- SCHEMBL8761464
- 1,2,4-OXADIAZOLE, 3-(CHLOROMETHYL)-5-(TRIFLUOROMETHYL)-
- DTXSID601215804
- STK689830
- EN300-122014
- LS-09562
- 890095-69-9
- AB09936
- G55099
- 3-Chloromethyl-5-(trifluoromethyl)[1,2,4]oxadiazole
- MFCD01809084
- AKOS005602215
- UANFFSNPYKTHJF-UHFFFAOYSA-N
- AC-2624
- ALBB-027665
- 818-590-0
-
- MDL: MFCD01809084
- Inchi: 1S/C4H2ClF3N2O/c5-1-2-9-3(11-10-2)4(6,7)8/h1H2
- InChI Key: UANFFSNPYKTHJF-UHFFFAOYSA-N
- SMILES: ClCC1=NOC(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 185.9807749g/mol
- Monoisotopic Mass: 185.9807749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38.9Ų
3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449038840-1g |
3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole |
890095-69-9 | 95% | 1g |
$522.50 | 2023-08-31 | |
| Alichem | A449038840-5g |
3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole |
890095-69-9 | 95% | 5g |
$1567.50 | 2023-08-31 | |
| Apollo Scientific | PC410228-1g |
3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole |
890095-69-9 | 1g |
£400.00 | 2025-02-21 | ||
| TRC | C306235-10mg |
3-(chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole |
890095-69-9 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C306235-50mg |
3-(chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole |
890095-69-9 | 50mg |
$ 160.00 | 2022-04-01 | ||
| TRC | C306235-100mg |
3-(chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole |
890095-69-9 | 100mg |
$ 250.00 | 2022-04-01 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0481-1g |
3-Chloromethyl-5-trifluoromethyl-[1,2,4]oxadiazole |
890095-69-9 | 96% | 1g |
4223.25CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0481-5g |
3-Chloromethyl-5-trifluoromethyl-[1,2,4]oxadiazole |
890095-69-9 | 96% | 5g |
16893CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0481-500mg |
3-Chloromethyl-5-trifluoromethyl-[1,2,4]oxadiazole |
890095-69-9 | 96% | 500mg |
2535.65CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0481-250mg |
3-Chloromethyl-5-trifluoromethyl-[1,2,4]oxadiazole |
890095-69-9 | 96% | 250mg |
1679.12CNY | 2021-05-08 |
3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
890095-69-9 (3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole) Related Products
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